[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine

Specification

• Molecular Formula: C9H14BrNS2
• Molecular Weight: 280.3 g/mol
• IUPAC Name: N-[(4-bromothiophen-2-yl)methyl]-3-methylsulfanylpropan-1-amine
• Standard InChI: InChI=1S/C9H14BrNS2/c1-12-4-2-3-11-6-9-5-8(10)7-13-9/h5,7,11H,2-4,6H2,1H3
• Standard InChI Key: FQJNRETVBKNWTM-UHFFFAOYSA-N
• Canonical SMILES: CSCCCNCC1=CC(=CS1)Br

Introduction

Structural Characteristics and Molecular Properties

The molecular architecture of [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine comprises a 4-bromothiophene ring linked to a propylamine chain via a methyl group. The propylamine chain is further substituted with a methylsulfanyl (-SMe) group at the third carbon. Key structural attributes include:

• Bromothiophene Core: The bromine atom at the 4-position of the thiophene ring enhances electronic density and steric bulk, influencing reactivity and interaction with biological targets.

• Methylsulfanyl Propylamine Side Chain: The sulfur atom in the methylsulfanyl group contributes to lipophilicity, potentially improving membrane permeability in biological systems.

Table 1: Molecular Properties of [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine

Property	Value
Molecular Formula	C₉H₁₄BrNS₂
Molecular Weight	280.3 g/mol
CAS Number	Not publicly disclosed
Key Functional Groups	Bromothiophene, Methylsulfanyl

Synthesis and Reaction Optimization

The synthesis of [(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine typically follows a multi-step protocol involving:

• Thiophene Bromination: Introduction of bromine at the 4-position of thiophene using electrophilic brominating agents like N-bromosuccinimide (NBS).

• Methylation and Amine Coupling: The bromothiophene intermediate undergoes alkylation with a methyl group, followed by nucleophilic substitution with 3-(methylsulfanyl)propylamine.

Critical Reaction Parameters:

• Temperature: Reactions are conducted at 0–25°C to prevent side reactions.

• Solvent System: Anhydrous tetrahydrofuran (THF) or dichloromethane (DCM) ensures optimal yields.

• Catalysts: Lewis acids like aluminum chloride (AlCl₃) may accelerate coupling steps.

Research Findings and Biological Implications

Structure-Activity Relationships (SAR)

• Bromine Substitution: Enhances hydrophobic interactions in enzyme active sites.

• Methylsulfanyl Group: Increases metabolic stability compared to unsubstituted amines.

Comparative Analysis with Related Compounds

Table 2: Structural and Functional Comparison of Thiophene-Amine Derivatives

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups
[(4-Bromothiophen-2-yl)methyl][3-(methylsulfanyl)propyl]amine	C₉H₁₄BrNS₂	280.3	Bromothiophene, Methylsulfanyl
[(4-Bromothiophen-2-yl)methyl][2-methyl-2-(morpholin-4-yl)propyl]amine	C₁₃H₂₁BrN₂OS	341.3	Morpholine, Bromothiophene
[(4-Bromothiophen-2-yl)methyl][3-(dimethylamino)propyl]amine	C₁₀H₁₆BrN₂S	276.2	Dimethylamino, Bromothiophene

• Morpholine Derivative: The morpholine ring enhances water solubility but reduces blood-brain barrier penetration.

• Dimethylamino Derivative: The dimethylamino group increases basicity, favoring ionic interactions in biological systems.

Analytical Characterization Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Peaks at δ 2.1–2.3 ppm (methylsulfanyl protons) and δ 6.8–7.0 ppm (thiophene aromatic protons).

  • ¹³C NMR: Signals at 120–125 ppm (brominated thiophene carbons) and 35–40 ppm (methylene carbons).

• Mass Spectrometry (MS):

  • ESI-MS: Molecular ion peak at m/z 280.3 [M+H]⁺.